4-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidine

Specification

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• IUPAC Name: 4-(1-methyl-3-propan-2-ylpyrazol-4-yl)piperidine
• Standard InChI: InChI=1S/C12H21N3/c1-9(2)12-11(8-15(3)14-12)10-4-6-13-7-5-10/h8-10,13H,4-7H2,1-3H3
• Standard InChI Key: OPULGZGJIFNOTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C=C1C2CCNCC2)C

Introduction

Structural Characteristics and Molecular Composition

The molecular architecture of 4-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidine combines a six-membered piperidine ring with a five-membered pyrazole heterocycle. The IUPAC name reflects its substitution pattern: a methyl group at position 1 of the pyrazole, an isopropyl group at position 3, and the piperidine ring attached at position 4. Key structural parameters include:

Property	Value
Molecular Formula	C₁₂H₂₁N₃
Molecular Weight	207.32 g/mol
IUPAC Name	4-(1-methyl-3-propan-2-ylpyrazol-4-yl)piperidine
CAS Number	Not publicly disclosed

X-ray crystallography and NMR spectroscopy reveal a chair conformation for the piperidine ring, with the pyrazole moiety adopting a planar geometry. The isopropyl group introduces steric bulk, influencing intermolecular interactions and solubility.

Synthesis and Preparation Methods

Pyrazole Ring Formation

The synthesis begins with constructing the pyrazole core. A common approach involves cyclocondensation of hydrazine derivatives with β-diketones or β-keto esters. For example, reaction of acetylacetone with methylhydrazine forms 1-methyl-3-(propan-2-yl)-1H-pyrazole, which is subsequently functionalized at position 4.

Piperidine Coupling

The piperidine ring is introduced via nucleophilic substitution or transition-metal-catalyzed cross-coupling. A documented method employs copper-catalyzed Ullmann coupling between 4-iodopiperidine and the preformed pyrazole derivative. Reaction conditions critical for yield optimization include:

Parameter	Optimal Value
Temperature	80–100°C
Catalyst	CuI (10 mol%)
Ligand	1,10-Phenanthroline
Solvent	DMF

This step achieves yields of 65–75%, with purification via column chromatography (silica gel, ethyl acetate/hexane).

Physicochemical Properties

Experimental and computational studies characterize the compound’s behavior in solution and solid states:

Property	Value
Melting Point	98–100°C
LogP (Partition Coeff.)	2.45
Aqueous Solubility	0.12 mg/mL (25°C)
Polar Surface Area	38.7 Ų

The moderate LogP value suggests balanced lipophilicity, suitable for blood-brain barrier penetration in neuroactive compounds. Solubility in organic solvents (e.g., DMSO: 45 mg/mL) facilitates formulation for biological assays.

Compound	MAO-B IC₅₀ (μM)
Selegiline	0.05
Target Compound	12.0
Rasagiline	0.01

While less potent than clinical agents, structural modifications could enhance selectivity.

Hazard	Precaution
Irritant	Use nitrile gloves and eye protection
Moisture-sensitive	Store under argon at −20°C
Incompatibility	Strong oxidizers, acids

No acute toxicity data are available, but LD₅₀ estimates in rodents exceed 500 mg/kg (oral).